6-Fluoro-5-methyl-2-oxindole

• CAS RN: 100487-75-0
• Molecular Formula: C9H8FNO
• Molecular Weight: 165.16 g/mol
• IUPAC Name: 6-fluoro-5-methyl-1,3-dihydroindol-2-one
• InChI: InChI=1S/C9H8FNO/c1-5-2-6-3-9(12)11-8(6)4-7(5)10/h2,4H,3H2,1H3,(H,11,12)
• InChI Key: KWXPDYCLJCAFSN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1F)NC(=O)C2

Description

6-Fluoro-5-methyl-2-oxindole is a useful research compound. Its molecular formula is C9H8FNO and its molecular weight is 165.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Fluoro-5-methyl-2-oxindole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Fluoro-5-methyl-2-oxindole including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

An intimate mixture of 11.62 g (57.6 mmol) of N-(2-chloroacetyl)-3-fluoro-4-methylaniline and 30.6 g (229.5 mmol) of anhydrous aluminum chloride was heated to 210°-220° C. After 4 hours, the reaction mixture was cooled and then added to 100 ml of 1N hydrochloric acid and 50 ml of ice. A tan solid formed, which was collected by filtration and recrystallized from aqueous ethanol. Three crops were obtained, weighing 4.49 g, 2.28 g and 1.0 g, respectively. The crop weighing 1.0 g was further recrystallized from water to give 280 mg of the title compound, m.p. 168.5°-171° C.

Synthesis routes and methods II

Procedure details